Cas no 2225154-55-0 (2-Chloro-6-(ethyl-d5)-pyridine-4-boronic acid)

• Product Name: 2-Chloro-6-(ethyl-d5)-pyridine-4-boronic acid
• CAS No: 2225154-55-0
• MF: C₇H₄D₅BClNO₂
• MW: 190.45
• CID: 5144235
• Update Time: 2025-08-02

2-Chloro-6-(ethyl-d5)-pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(ethyl-d6)-pyridine-4-boronic acid
• 2-Chloro-6-(ethyl-d5)-pyridine-4-boronic acid

• Inchi： 1S/C7H9BClNO2/c1-2-6-3-5(8(11)12)4-7(9)10-6/h3-4,11-12H,2H2,1H3/i1D3,2D2
• InChI Key： GUCGBDUAPSLRJL-ZBJDZAJPSA-N
• SMILES： B(C1=CC(Cl)=NC(C([2H])([2H])C([2H])([2H])[2H])=C1)(O)O

Additional information on 2-Chloro-6-(ethyl-d5)-pyridine-4-boronic acid

Introduction to 2-Chloro-6-(ethyl-d5)-pyridine-4-boronic Acid (CAS No. 2225154-55-0)

2-Chloro-6-(ethyl-d5)-pyridine-4-boronic acid, with the CAS registry number 2225154-55-0, is a specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with specific substituents that confer unique chemical and physical properties. The presence of a boronic acid group at the 4-position, a chlorine atom at the 2-position, and a deuterated ethyl group at the 6-position makes this compound highly versatile for various applications.

The synthesis of 2-Chloro-6-(ethyl-d5)-pyridine-4-boronic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution, boronate esterification, and deuterium labeling. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium catalysts in Suzuki-Miyaura coupling reactions has facilitated the incorporation of this compound into larger molecular frameworks, such as those used in drug discovery and polymer chemistry.

In terms of chemical properties, 2-Chloro-6-(ethyl-d5)-pyridine-4-boronic acid exhibits high thermal stability and moderate solubility in polar solvents. The boronic acid group is particularly reactive under mild conditions, making it an ideal substrate for cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures with precision. Recent studies have demonstrated the utility of this compound in synthesizing bioactive molecules with potential applications in oncology and neurodegenerative diseases.

The deuterated ethyl group at the 6-position introduces isotopic labeling, which is valuable for nuclear magnetic resonance (NMR) spectroscopy studies. This feature allows researchers to track molecular transformations with high resolution and accuracy. Furthermore, the chlorine substituent at the 2-position enhances the electronic properties of the pyridine ring, influencing reactivity and selectivity in various chemical transformations.

From an applications standpoint, 2-Chloro-6-(ethyl-d5)-pyridine-4-boronic acid is widely used as an intermediate in pharmaceutical research. Its ability to participate in cross-coupling reactions has made it a key component in the development of novel drug candidates targeting diverse therapeutic areas. Additionally, this compound finds utility in materials science for designing advanced functional materials, such as conductive polymers and sensors.

In conclusion, 2-Chloro-6-(ethyl-d5)-pyridine-4-boronic acid (CAS No. 2225154-55-0) stands out as a versatile building block in modern organic chemistry. Its unique combination of functional groups and isotopic labeling makes it indispensable for cutting-edge research across multiple disciplines. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role in advancing scientific innovation is expected to grow significantly.